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Compound of Interest

Compound Name: Chromafenozide

Cat. No.: B1662869

Application Notes and Protocols for
Chromafenozide

Topic: Standard Operating Procedures for the Safe Handling and Disposal of Chromafenozide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Chromafenozide (CAS No. 143807-66-3) is a diacylhydrazine-based insecticide that functions
as an insect growth regulator.[1] It acts as a non-steroidal ecdysone agonist, disrupting the
molting process in lepidopteran larvae, which ultimately leads to their death.[1][2] Due to its
specific mode of action, it is a valuable tool in pest management research and agricultural
applications.[2][3]

These application notes provide standard operating procedures (SOPs) for the safe handling
and disposal of chromafenozide in a laboratory setting. Adherence to these protocols is crucial
to minimize exposure risks, prevent environmental contamination, and ensure a safe working
environment for all personnel.

Hazard Identification and Risk Assessment

Chromafenozide is classified as hazardous. The primary risks associated with its handling
include skin and eye irritation, and potential harm if inhaled or swallowed. It is also recognized
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as being toxic to aquatic life with long-lasting effects.[4][5] A thorough risk assessment should
be conducted before any new experimental procedure involving this compound.

Table 1: GHS Hazard ldentification for Chromafenozide

Precautionary Statement

Hazard Class Hazard Statement
Codes

. L H315: Causes skin
Skin Irritation Category 2 oL P264, P280
irritation.[4]

H319: Causes serious eye

Eye Irritation Category 2A o P264, P280
irritation.[4][6]

Acute Toxicity (Inhalation) H332: Harmful if inhaled.[4] P261, P312

Hazardous to the Aquatic H400: Very toxic to aquatic life. P73

Environment (Acute) [4]

| Hazardous to the Aquatic Environment (Chronic) | H410/H411: Very toxic/Toxic to aquatic life
with long lasting effects.[4][5] | P273, P391, P501 |

Note: Chromafenozide is often supplied as a standard in a solvent like acetonitrile. In such
cases, the solution is also classified as highly flammable (H225) and harmful if swallowed
(H302), primarily due to the solvent.[6] This SOP focuses on the handling of the pure, solid
compound unless otherwise specified.

Physicochemical and Toxicological Data

Understanding the properties of chromafenozide is essential for safe handling and for
designing experiments.

Table 2: Physicochemical Properties of Chromafenozide
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Property Value Reference(s)
CAS Number 143807-66-3 [51[7]
Molecular Formula C24H30N203 [11[7]
Molecular Weight 394.51 g/mol [31[7]
Appearance White crystalline powder [31[7]

Melting Point 186.4 °C [31[7]

Water Solubility

1.12 mg/L (at 20°C)

[3]7]

Partition Coefficient (log P) 2.7 (n-octanol/water)

[3]7]

Vapor Pressure

<4 x 10° Pa (at 25°C)

[7]

| Storage Temperature | 0-6 °C is recommended for long-term storage. |[1] |

Table 3: Acute Toxicity Data for Chromafenozide

Route of Exposure  Species Value (LDso / LCso) Reference(s)
Oral Rat, Mouse >5000 mgl/kg [7]
Dermal Rabbit >2000 mg/kg [7]

| Inhalation | Rat | >4.68 mg/L |[7] |

Experimental Protocols: Safe Handling and Storage
Engineering Controls

» Ventilation: All procedures involving the handling of solid chromafenozide or concentrated

solutions should be performed within a certified chemical fume hood or a powder

containment hood to minimize inhalation exposure.

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the

laboratory where chromafenozide is handled.
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling chromafenozide.

Table 4: Personal Protective Equipment (PPE) Requirements

Protection Type Specification Purpose

ANSI Z87.1 compliant
safety glasses with side Protects against dust

Eye/Face Protection . . ]
shields or chemical splash particles and splashes.

goggles.[4]

Nitrile gloves (minimum 0.11 )
) ) Prevents skin contact and
Hand Protection mm thickness). Change gloves
) ) ) i irritation.[4]
immediately if contaminated.

) ) Protects skin and personal
Skin/Body Protection Fully buttoned laboratory coat. ) o
clothing from contamination.

| Respiratory Protection | Not typically required when using adequate engineering controls
(fume hood). | If engineering controls are not available or during a large spill, a NIOSH-
approved respirator with a particulate filter may be necessary. |

Protocol 1: Weighing and Preparing Stock Solutions

e Preparation: Don all required PPE as specified in Table 4. Designate a specific area within a
chemical fume hood for weighing.

» Weighing: Use a tared weigh boat or glassine paper. Handle the solid compound carefully to
avoid generating dust.

o Transfer: Use a spatula to transfer the weighed solid into an appropriate vessel (e.g.,
volumetric flask, beaker).

e Dissolution: Add the desired solvent to the vessel inside the fume hood. Chromafenozide is
moderately soluble in polar organic solvents.[7] Swirl or stir until fully dissolved. If necessary,
sonicate to aid dissolution.
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» Labeling: Clearly label the container with the chemical name, concentration, solvent, date,
and appropriate hazard pictograms.

e Cleanup: Clean the weighing area and any utensils used. Dispose of contaminated
disposables (weigh boats, wipes) as hazardous waste (see Section 6.0).

Storage Protocol

o Primary Container: Keep chromafenozide in its original, tightly sealed container.[4][6]

e Location: Store in a cool, dry, and well-ventilated area designated for chemical storage.[4]
Keep away from incompatible materials.

» Security: Store in a locked cabinet or area with restricted access to authorized personnel
only.[8]

Emergency Procedures
Protocol 2: Spill Response

» Evacuation & Alerting: For large spills, evacuate the immediate area and alert laboratory
personnel and the safety officer.

o Containment: Prevent the spill from spreading. For liquid spills, use absorbent pads or socks.
For solid spills, avoid creating dust.

o PPE: Wear appropriate PPE, including double nitrile gloves, safety goggles, and a lab coat. A
respirator may be required for large spills of solid material.

e Cleanup (Solid Spill):
o Gently cover the spill with damp paper towels to avoid raising dust.
o Carefully scoop the material into a labeled hazardous waste container.

o Wipe the area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone),
followed by soap and water.

e Cleanup (Liquid Spill):
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o Cover the spill with an absorbent material (e.g., sand, diatomite, or universal binders).[6]
o Once absorbed, scoop the material into a labeled hazardous waste container.

o Decontaminate the area with soap and water.

o Disposal: Dispose of all cleanup materials as hazardous waste.

First Aid Measures

Immediate first aid is critical in case of exposure.

Table 5: First Aid Measures for Chromafenozide Exposure

Exposure Route First Aid Protocol Reference(s)

Immediately flush eyes
with plenty of water for at
least 15 minutes, holding
eyelids open. Remove
Eye Contact i [4]
contact lenses if present
and easy to do. Seek
medical attention if

irritation persists.

Remove contaminated
clothing. Wash affected area

Skin Contact thoroughly with soap and [4]
water. Seek medical attention

if irritation develops or persists.

Move the person to fresh air. If
) breathing is difficult or
Inhalation [4]
symptoms occur, seek

immediate medical attention.

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention. |[4] |
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Experimental Protocols: Waste Disposal

All chromafenozide waste is considered hazardous and must be disposed of according to
institutional and local environmental regulations.[5] Avoid release to the environment.[5]

Protocol 3: Disposal of Chromafenozide-Contaminated
Waste

o Waste Segregation:

o Solid Waste: Collect contaminated PPE (gloves, etc.), weigh paper, and unused solid
chromafenozide in a clearly labeled, sealed hazardous waste container.

o Liquid Waste: Collect all solutions containing chromafenozide in a dedicated, sealed, and
properly labeled hazardous waste container. Do not mix with incompatible waste streams.

» Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name "Chromafenozide," and the primary hazards (e.g., "Irritant,” "Aquatic Toxin").

o Storage: Store waste containers in a designated satellite accumulation area until they are
collected by the institution's environmental health and safety department.

o Disposal Request: Follow institutional procedures to request a hazardous waste pickup.

Protocol 4: Decontamination of Reusable Glassware

« Initial Rinse: Rinse the glassware three times with a small amount of a suitable solvent (e.g.,
acetone or ethanol) in which chromafenozide is soluble.

o Collect Rinsate: Collect all solvent rinsate in the designated hazardous liquid waste
container.

e Wash: Wash the triple-rinsed glassware with laboratory detergent and water.

e Final Rinse: Rinse with deionized water and allow to dry.

Protocol 5: Disposal of Empty Containers
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o Triple Rinse: For containers that held solid or liquid forms of chromafenozide, perform a
triple rinse procedure.[9]

1. Fill the container approximately one-quarter full with a suitable solvent (e.g., acetone or
ethanol).

2. Secure the cap and shake for 30 seconds.
3. Empty the rinsate into the appropriate hazardous liquid waste container.
4. Repeat two more times.
o Deface Label: Completely deface or remove the original label to prevent misuse.

» Disposal: Dispose of the rinsed, defaced container according to institutional guidelines,
which may allow for disposal as non-hazardous solid waste or in a glass recycling bin.

Visualizations
Workflow for Safe Handling of Chromafenozide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [standard operating procedures for safe handling and
disposal of chromafenozide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662869#standard-operating-procedures-for-safe-
handling-and-disposal-of-chromafenozide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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